Cas no 187585-17-7 (4H-1-Benzopyran-4-one,3-amino-2-(3,4,5-trimethoxyphenyl)-)

4H-1-Benzopyran-4-one,3-amino-2-(3,4,5-trimethoxyphenyl)- structure
187585-17-7 structure
Product Name:4H-1-Benzopyran-4-one,3-amino-2-(3,4,5-trimethoxyphenyl)-
CAS No:187585-17-7
MF:C18H17NO5
MW:327.331285238266
CID:115046
PubChem ID:10639895
Update Time:2025-04-18

4H-1-Benzopyran-4-one,3-amino-2-(3,4,5-trimethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 4H-1-Benzopyran-4-one,3-amino-2-(3,4,5-trimethoxyphenyl)-
    • 3-amino-2-(3,4,5-trimethoxyphenyl)chromen-4-one
    • 4H-1-Benzopyran-4-one,3-amino-2-(3,4,5-trimethoxyphenyl)-(9CI)
    • 187585-17-7
    • Inchi: 1S/C18H17NO5/c1-21-13-8-10(9-14(22-2)18(13)23-3)17-15(19)16(20)11-6-4-5-7-12(11)24-17/h4-9H,19H2,1-3H3
    • InChI Key: WJCKYWJJADBRAF-UHFFFAOYSA-N
    • SMILES: O1C2C=CC=CC=2C(C(=C1C1C=C(C(=C(C=1)OC)OC)OC)N)=O

Computed Properties

  • Exact Mass: 327.11067264g/mol
  • Monoisotopic Mass: 327.11067264g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 492
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 80Ų
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